Cas no 85392-27-4 ((2-Chlorophenyl)methyl 4-hydroxybenzoate)
85392-27-4 structure
Product Name:(2-Chlorophenyl)methyl 4-hydroxybenzoate
CAS No:85392-27-4
MF:C14H11ClO3
MW:262.688343286514
CID:990380
PubChem ID:2624926
Update Time:2024-03-01
(2-Chlorophenyl)methyl 4-hydroxybenzoate Chemical and Physical Properties
Names and Identifiers
-
- (2-chlorophenyl)methyl 4-hydroxybenzoate
- 7910S1F5QK
- 4-Hydroxybenzoic acid (2-chlorophenyl)methyl ester
- Q27266703
- (2-Chlorophenyl)methyl 4-hydroxybenzoate
-
- Inchi: 1S/C14H11ClO3/c15-13-4-2-1-3-11(13)9-18-14(17)10-5-7-12(16)8-6-10/h1-8,16H,9H2
- InChI Key: ZDAAPEPLJTXHQY-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1COC(C1C=CC(=CC=1)O)=O
Computed Properties
- Exact Mass: 262.039672
- Monoisotopic Mass: 262.039672
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.5
- XLogP3: 3.5
Experimental Properties
- Density: 1.323
- Boiling Point: 417°C at 760 mmHg
- Flash Point: 206°C
- Refractive Index: 1.615
(2-Chlorophenyl)methyl 4-hydroxybenzoate Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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